Cas no 847948-99-6 (Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate)

Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate is a versatile heterocyclic compound featuring a benzofuran core with an amine substituent at the 7-position and a methyl ester group at the 2-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing bioactive molecules. The dihydrobenzofuran scaffold offers stability and synthetic flexibility, while the amino and ester functional groups provide reactive handles for further derivatization. Its well-defined reactivity profile enables efficient incorporation into complex molecular architectures. The compound is typically supplied with high purity, ensuring reproducibility in research and industrial applications. Its balanced lipophilicity and polarity contribute to favorable physicochemical properties for drug discovery efforts.
Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate structure
847948-99-6 structure
Product Name:Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate
CAS No:847948-99-6
MF:C10H11NO3
MW:193.199242830276
CID:2131543
PubChem ID:23567169
Update Time:2025-06-11

Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate
    • Methyl7-amino-2,3-dihydrobenzofuran-2-carboxylate
    • METHYL 7-AMINO-2,3-DIHYDRO-1-BENZOFURAN-2-CARBOXYLATE
    • DB-352129
    • 847948-99-6
    • SCHEMBL5847330
    • Inchi: 1S/C10H11NO3/c1-13-10(12)8-5-6-3-2-4-7(11)9(6)14-8/h2-4,8H,5,11H2,1H3
    • InChI Key: KNRJDTPGYUJTDU-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2CC1C(=O)OC)N

Computed Properties

  • Exact Mass: 193.07389321Da
  • Monoisotopic Mass: 193.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.6Ų

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Additional information on Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate

Comprehensive Overview of Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate (CAS No. 847948-99-6)

Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate (CAS No. 847948-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 847948-99-6, belongs to the benzofuran derivative family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "benzofuran derivatives synthesis", "7-amino-2,3-dihydrobenzofuran applications", and "methyl ester benzofuran compounds", reflecting the growing interest in this chemical class.

The molecular structure of Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate features a benzofuran core with an amino group at the 7-position and a methyl ester at the 2-position. This configuration makes it a versatile intermediate in organic synthesis. Recent studies highlight its potential in developing novel pharmaceutical agents, particularly in areas such as central nervous system (CNS) therapeutics and anti-inflammatory drugs. Searches for "benzofuran CNS drug candidates" and "amino benzofuran methyl ester uses" have surged, indicating its relevance in modern drug discovery.

In the agrochemical sector, Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate is explored for its role in designing crop protection agents. Its structural motifs are often linked to pesticide and herbicide development, addressing global challenges like sustainable agriculture and food security. Keywords such as "benzofuran agrochemical applications" and "methyl ester derivatives in agriculture" are commonly queried, underscoring its industrial significance.

Synthetic routes to Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate typically involve multi-step organic reactions, including cyclization and esterification processes. Researchers often seek information on "optimized synthesis of 847948-99-6" or "green chemistry approaches for benzofuran derivatives", reflecting a demand for efficient and environmentally friendly production methods. The compound's high purity and yield optimization are critical for its application in high-value industries.

Analytical characterization of CAS No. 847948-99-6 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, particularly for pharmaceutical-grade materials. Queries like "analytical methods for benzofuran methyl esters" and "quality control of 7-amino-2,3-dihydrobenzofuran" are prevalent in academic and industrial forums.

The future prospects of Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate are closely tied to innovations in drug discovery and material science. Emerging trends, such as AI-driven molecular design and high-throughput screening, are expected to accelerate its applications. Popular search terms like "benzofuran derivatives in AI drug discovery" and "847948-99-6 future research directions" highlight its evolving role in science and technology.

In summary, Methyl 7-amino-2,3-dihydrobenzofuran-2-carboxylate (CAS No. 847948-99-6) is a compound of immense scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for researchers worldwide. By addressing common queries and integrating SEO-friendly keywords, this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.

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